Cas no 88348-06-5 (2-methyl-4-nitrobutanoic acid)

2-methyl-4-nitrobutanoic acid structure
2-methyl-4-nitrobutanoic acid structure
Product Name:2-methyl-4-nitrobutanoic acid
CAS No:88348-06-5
MF:C5H9NO4
MW:147.129261732101
MDL:MFCD19231873
CID:636095
PubChem ID:22715208
Update Time:2025-04-19

2-methyl-4-nitrobutanoic acid Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid, 2-methyl-4-nitro-
    • 2-methyl-4-nitrobutanoic acid
    • SCHEMBL3331713
    • (R)-2-methyl-4-nitrobutanoicacid
    • EN300-254917
    • AKOS006384009
    • 88348-06-5
    • AKOS015841883
    • DTXSID10627722
    • FT-0684322
    • MDL: MFCD19231873
    • Inchi: 1S/C5H9NO4/c1-4(5(7)8)2-3-6(9)10/h4H,2-3H2,1H3,(H,7,8)
    • InChI Key: OUFURNSEVIXAGV-UHFFFAOYSA-N
    • SMILES: OC(C(C)CC[N+](=O)[O-])=O

Computed Properties

  • Exact Mass: 147.05315777g/mol
  • Monoisotopic Mass: 147.05315777g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.5
  • Topological Polar Surface Area: 83.1Ų

2-methyl-4-nitrobutanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-254917-0.05g
2-methyl-4-nitrobutanoic acid
88348-06-5 95%
0.05g
$983.0 2024-06-19
Enamine
EN300-254917-0.1g
2-methyl-4-nitrobutanoic acid
88348-06-5 95%
0.1g
$1031.0 2024-06-19
Enamine
EN300-254917-0.25g
2-methyl-4-nitrobutanoic acid
88348-06-5 95%
0.25g
$1078.0 2024-06-19
Enamine
EN300-254917-0.5g
2-methyl-4-nitrobutanoic acid
88348-06-5 95%
0.5g
$1124.0 2024-06-19
Enamine
EN300-254917-1.0g
2-methyl-4-nitrobutanoic acid
88348-06-5 95%
1.0g
$1172.0 2024-06-19
Enamine
EN300-254917-2.5g
2-methyl-4-nitrobutanoic acid
88348-06-5 95%
2.5g
$2295.0 2024-06-19
Enamine
EN300-254917-5.0g
2-methyl-4-nitrobutanoic acid
88348-06-5 95%
5.0g
$3396.0 2024-06-19
Enamine
EN300-254917-10.0g
2-methyl-4-nitrobutanoic acid
88348-06-5 95%
10.0g
$5037.0 2024-06-19
Enamine
EN300-254917-1g
2-methyl-4-nitrobutanoic acid
88348-06-5
1g
$1172.0 2023-09-14
Enamine
EN300-254917-5g
2-methyl-4-nitrobutanoic acid
88348-06-5
5g
$3396.0 2023-09-14
Recommended suppliers
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.